Cas no 255824-97-6 (1-Propanol, 3-(cyclopropyloxy)-)

• Product Name: 1-Propanol, 3-(cyclopropyloxy)-
• CAS No: 255824-97-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 5980604
• PubChem ID: 66696145
• Update Time: 2025-07-09

1-Propanol, 3-(cyclopropyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(cyclopropyloxy)-
• 3-cyclopropoxypropan-1-ol
• EN300-4483817
• 3-(cyclopropyloxy)propan-1-ol
• UCBICUVEDRHXHY-UHFFFAOYSA-N
• 255824-97-6
• SCHEMBL470896

• Inchi： 1S/C6H12O2/c7-4-1-5-8-6-2-3-6/h6-7H,1-5H2
• InChI Key： UCBICUVEDRHXHY-UHFFFAOYSA-N
• SMILES： C(O)CCOC1CC1

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 213.9±8.0 °C(Predicted)
• pka: 14.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-Propanol, 3-(cyclopropyloxy)-

Professional Introduction to 1-Propanol, 3-(cyclopropyloxy)- (CAS No. 255824-97-6)

1-Propanol, 3-(cyclopropyloxy)-, identified by its Chemical Abstracts Service (CAS) number CAS No.255824-97-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural motif with a cyclopropyloxy group attached to a propanol backbone, exhibits intriguing chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of 1-Propanol, 3-(cyclopropyloxy)- consists of a three-carbon alcohol chain substituted with a cyclopropyl ether moiety. This configuration imparts distinct physicochemical properties, including moderate solubility in both polar and nonpolar solvents, which is crucial for formulating drug delivery systems and intermediates. The cyclopropyloxy group, in particular, has been studied for its potential role in enhancing the bioavailability and metabolic stability of attached molecules, making it an attractive feature for medicinal chemists.

In recent years, the pharmaceutical industry has seen a surge in the exploration of cyclopropane-containing compounds due to their unique biological activities. The presence of the cyclopropyl ring in 1-Propanol, 3-(cyclopropyloxy)- suggests that it may interact with biological targets in novel ways, potentially leading to the discovery of new drug candidates. For instance, studies have shown that cyclopropane derivatives can exhibit inhibitory effects on various enzymes and receptors, which could be leveraged for treating inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 1-Propanol, 3-(cyclopropyloxy)- is its versatility as a synthetic intermediate. The compound can be readily modified at the hydroxyl or cyclopropyloxy positions to create a wide array of derivatives with tailored properties. This flexibility has made it a popular choice for researchers aiming to develop new molecules with specific pharmacological profiles. For example, by introducing different functional groups into the structure, scientists can fine-tune the compound's solubility, permeability across biological membranes, and interactions with biological targets.

The synthesis of 1-Propanol, 3-(cyclopropyloxy)- typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing sophistication of modern chemical synthesis techniques.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Propanol, 3-(cyclopropyloxy)-'s behavior. Molecular modeling studies have revealed insights into its binding modes with potential biological targets, providing valuable guidance for rational drug design. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time-to-market for new therapeutic agents.

The agrochemical sector has also shown interest in cyclopropane-containing compounds due to their potential as bioactive molecules. Derivatives of 1-Propanol, 3-(cyclopropyloxy)- have been investigated for their herbicidal and pesticidal properties. The unique structural features of these compounds contribute to their efficacy by interfering with essential biological processes in pests and weeds while maintaining environmental safety.

In conclusion, 1-Propanol, 3-(cyclopropyлоxy)- (CAS No.255824-97-6) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural characteristics and synthetic versatility make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As our understanding of its chemical properties continues to grow, so too will its potential contributions to advancing human health and agricultural productivity.